9-(1,3-benzodioxol-5-yl)-2-(3-methoxyphenyl)-8-oxo-7H-purine-6-carboxamide
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Description
9-(1,3-benzodioxol-5-yl)-2-(3-methoxyphenyl)-8-oxo-7H-purine-6-carboxamide is a synthetic compound that has gained significant attention among scientists and researchers due to its potential applications in various fields. This compound is commonly referred to as BDP or BDP-1, and it belongs to the purine family of compounds.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Novel Compounds
Research has focused on synthesizing novel heterocyclic compounds derived from related chemical structures, demonstrating the compound's role as a precursor in developing new anti-inflammatory and analgesic agents. For instance, Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl derivatives showing significant COX-2 inhibition and analgesic activity, highlighting the synthetic utility of related compounds in medicinal chemistry (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antimycobacterial Activity
Related purine derivatives have been explored for their antimycobacterial activity. Bakkestuen et al. (2005) synthesized 9-aryl-, 9-arylsulfonyl-, and 9-benzyl-6-(2-furyl)purines, identifying compounds with significant inhibitory activity against Mycobacterium tuberculosis, suggesting the potential of purine derivatives in developing new antituberculosis drugs (Bakkestuen, Gundersen, & Utenova, 2005).
Biological Applications
Antitumor Activity
The pursuit of novel antitumor agents has led to the synthesis and testing of purine derivatives. Insuasty et al. (2012) developed 1,3,5-trisubstituted 2-pyrazoline derivatives, demonstrating remarkable activity against several cancer cell lines, underscoring the antitumor potential of purine-based compounds (Insuasty, Chamizo, Muñoz, Tigreros, Quiroga, Abonía, Nogueras, & Cobo, 2012).
Analgesic Properties
Research has also identified analgesic activities in related compounds. Zygmunt et al. (2015) evaluated new 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives, revealing significant analgesic and anti-inflammatory effects, suggesting these derivatives as new classes of analgesic agents (Zygmunt, Chłoń-Rzepa, Sapa, & Pawłowski, 2015).
Antimicrobial Evaluation
The antimicrobial potential of purine derivatives has been explored, with compounds exhibiting significant activity against various bacterial strains. Kaur et al. (2014) synthesized purine-based N-acyl-α-carboxamides showing potent antimicrobial effects, indicating the relevance of purine scaffolds in antimicrobial drug discovery (Kaur, Gupta, Harjai, & Singh, 2014).
properties
IUPAC Name |
9-(1,3-benzodioxol-5-yl)-2-(3-methoxyphenyl)-8-oxo-7H-purine-6-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15N5O5/c1-28-12-4-2-3-10(7-12)18-22-15(17(21)26)16-19(24-18)25(20(27)23-16)11-5-6-13-14(8-11)30-9-29-13/h2-8H,9H2,1H3,(H2,21,26)(H,23,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBYJHIORHRXMIX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=NC(=C3C(=N2)N(C(=O)N3)C4=CC5=C(C=C4)OCO5)C(=O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15N5O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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